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Compound of Interest

Compound Name: Aspartic acid, N,N-dimethyl-

CAS No.: 2503-47-1

Cat. No.: B12094025

Get Quote

As laboratory safety and environmental compliance become increasingly stringent,

standardizing the operational protocols for modified amino acids is critical for drug development

professionals and researchers. N,N-dimethylaspartic acid (CAS 1115-22-6) is an N-methylated

amino acid derivative utilized in biochemical assays, peptide synthesis, and metal-organic

framework (MOF) construction[1].

While amino acids are generally perceived as benign, their synthetic derivatives possess

unique physicochemical properties that dictate specific, heavily regulated disposal pathways.

This guide provides a self-validating, step-by-step operational framework for the safe handling,

segregation, and disposal of N,N-dimethylaspartic acid, ensuring absolute compliance with

environmental regulations and laboratory safety standards.

Physicochemical Properties and Hazard Causality
To design an effective disposal protocol, one must first understand the molecular behavior of

the compound. N,N-dimethylaspartic acid contains a tertiary amine and two carboxylic acid

groups, making it amphoteric.
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Causality in Hazard Management: Because the molecule contains a high ratio of nitrogen to

carbon, thermal decomposition (such as during uncontrolled incineration or accidental

laboratory fires) rapidly oxidizes the nitrogen centers, releasing highly toxic nitrogen oxide

(NOx) gases[2]. Furthermore, its combustible nature means it must be strictly isolated from

strong oxidizing agents to prevent spontaneous exothermic reactions[2].

Quantitative Data Summary
Property / Parameter Value / Description Operational Implication

CAS Number 1115-22-6
Primary identifier for SDS and

EPA tracking.

Molecular Formula C₆H₁₁NO₄

High nitrogen content dictates

disposal via NOx-scrubbed

incineration.

Appearance White powder

Dust generation risk; requires

localized exhaust ventilation

(fume hood).

Solubility Soluble in water

Aqueous waste streams must

be captured; do not discharge

to municipal drains.

Stability Stable at RT; Combustible
Store at room temperature;

isolate from strong oxidizers.

Hazard Classification Irritant (Xi), Harmful (Xn)

Mandates the use of proper

PPE (nitrile gloves, safety

goggles).

Decomposition Byproducts NOx fumes

Requires high-temperature

incineration facilities equipped

with gas scrubbers[2].

Note: Certain complex derivatives of this compound, such as L-Aspartic acid, N,N-dimethyl-,
bis(2-ethoxyethyl) ester, fall under the EPA's Emergency Planning and Community Right-to-

Know Act (EPCRA) Section 313 reporting requirements for glycol ethers[3].
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Experimental Protocol: Safe Handling and Waste
Segregation
The following methodology outlines the step-by-step procedure for handling N,N-

dimethylaspartic acid and preparing it for disposal. This protocol is designed as a self-validating

system: each step includes a verification check to ensure the preceding action was completed

correctly.

Phase 1: Pre-Operational Setup and Handling
Engineering Controls Verification: Ensure all weighing and transfer of the dry powder are

conducted within a certified Class II biological safety cabinet or a chemical fume hood to

prevent inhalation of particulate matter.

PPE Donning: Equip standard chemical-resistant PPE: nitrile gloves (minimum 4 mil

thickness), wraparound safety goggles, and a flame-resistant lab coat.

Reagent Isolation: Verify that the workspace is completely free of strong oxidizing agents

(e.g., peroxides, perchlorates, nitrates) before opening the reagent bottle, as cross-

contamination can lead to localized combustion[2].

Phase 2: Waste Segregation and Containment
Causality: Aqueous and organic waste containing N,N-dimethylaspartic acid must not be

poured down the sink. Municipal water treatment facilities rely on microbial digestion; sudden

influxes of synthetic amino acid derivatives can disrupt biological nutrient removal processes

and alter local aquatic nitrogen loads.

Container Selection: Select a high-density polyethylene (HDPE) carboy for liquid waste or a

rigid, leak-proof HDPE bin for solid waste. Why HDPE? HDPE is highly resistant to organic

acids and will not degrade over time.

Waste Categorization:

Segregate the waste as "Non-Halogenated Organic Waste".
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Verification Step: Check the waste log. Ensure no halogenated solvents (e.g., chloroform,

dichloromethane) or heavy metals have been added to this specific container, as mixing

these dictates a different, vastly more expensive disposal pathway.

Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the

container. The label must explicitly state: "Contains: N,N-dimethylaspartic acid

(Aqueous/Organic mixture). Hazard: Irritant, Combustible."

Phase 3: Final Disposal Preparation
Storage: Store the sealed waste container in a designated, well-ventilated Satellite

Accumulation Area (SAA) at room temperature.

Volume Monitoring: Do not fill the container beyond 80% capacity to allow for vapor

expansion.

Manifesting: Once the container reaches the 80% fill line, transfer it to the central waste

accumulation area within 3 days, accompanied by an EPA-compliant waste manifest

detailing the exact chemical composition.

The Disposal Mechanism: High-Temperature
Incineration
The only environmentally sound and legally compliant method for the final destruction of N,N-

dimethylaspartic acid is High-Temperature Incineration.

The Mechanistic Rationale: When the chemical is subjected to temperatures exceeding

1,000°C in a commercial rotary kiln incinerator, the carbon backbone is completely oxidized

into carbon dioxide and water vapor. However, the tertiary amine group oxidizes into nitric

oxide (NO) and nitrogen dioxide (NO₂). To prevent these gases from contributing to

atmospheric smog and acid rain, the incinerator must be equipped with Selective Catalytic

Reduction (SCR) scrubbers. These scrubbers inject ammonia or urea into the exhaust stream,

reacting with the NOx gases over a catalyst to convert them into harmless diatomic nitrogen

(N₂) and water.

Logical Workflow Visualization
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The following diagram illustrates the logical progression of N,N-dimethylaspartic acid from

waste generation to final, EPA-compliant destruction.

Waste Generation
(N,N-dimethylaspartic acid)

Chemical Segregation
(Isolate from Oxidizers)

Containment & Labeling
(HDPE Carboys, Non-Halogenated)

Temporary Storage
(Ventilated SAA, RT)

High-Temp Incineration
(with NOx Scrubbing)

EPA/RCRA Compliance
(Manifest & Tracking)
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Click to download full resolution via product page

Workflow for the safe segregation, collection, and disposal of N,N-dimethylaspartic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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